Cas no 88830-20-0 (1,2,4-Benzenetricarbonitrile, 5-methyl-)

• Product Name: 1,2,4-Benzenetricarbonitrile, 5-methyl-
• CAS No: 88830-20-0
• MF: C₁₀H₅N₃
• MW: 167.166801214218
• CID: 621012
• PubChem ID: 11768936
• Update Time: 2025-04-19

1,2,4-Benzenetricarbonitrile, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetricarbonitrile, 5-methyl-
• 5-methylbenzene-1,2,4-tricarbonitrile
• 1,2,4-Benzenetricarbonitrile,5-methyl
• 2,4,5-tricyanotoluene
• 5-Methyl-1,2,4-benzenetricarbonitrile
• 88830-20-0
• DTXSID10472077
• SCHEMBL10098510

• Inchi： 1S/C10H5N3/c1-7-2-9(5-12)10(6-13)3-8(7)4-11/h2-3H,1H3
• InChI Key： ATTYYSSMJCWCJY-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C#N)C(C#N)=CC=1C

Computed Properties

• Exact Mass: 167.04800
• Monoisotopic Mass: 167.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.37000
• LogP: 1.61004